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Compound of Interest

Compound Name: [2,3'-Bipyridin]-2'-amine

Cat. No.: B15046611 Get Quote

Technical Guide: Aminobipyridines
For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the chemical identity and availability of [2,3'-Bipyridin]-2'-
amine and its isomers. The information provided is intended to support research and

development activities in the fields of medicinal chemistry, materials science, and chemical

synthesis.

Executive Summary
The specific isomer [2,3'-Bipyridin]-2'-amine is not readily commercially available. One

potential supplier lists the compound as discontinued, and a specific CAS (Chemical Abstracts

Service) number for this isomer could not be identified through standard chemical databases.

However, several structural isomers of aminobipyridine are commercially available from various

suppliers. This guide provides key technical data for these related compounds to aid

researchers in sourcing alternative reagents for their studies.

Availability of [2,3'-Bipyridin]-2'-amine
Initial investigations suggest that [2,3'-Bipyridin]-2'-amine is not a stock chemical.

CymitQuimica, a chemical supplier, lists the product as discontinued. Further searches of

chemical registries and supplier databases did not yield a specific CAS number for this
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compound, which is a strong indication of its limited commercial availability. Researchers

requiring this specific molecule may need to consider custom synthesis.

Commercially Available Aminobipyridine Isomers
While [2,3'-Bipyridin]-2'-amine is elusive, several other aminobipyridine isomers are available.

The following tables summarize key identification and supplier information for these related

compounds.

Table 1: Chemical Identification of Aminobipyridine
Isomers

Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

[2,2'-Bipyridin]-3-

amine
105166-53-8 C₁₀H₉N₃ 171.20

4-Amino-2,2'-

bipyridine
14151-21-4 C₁₀H₉N₃ 171.20

[2,3'-Bipyridin]-6'-

amine
31860-60-3 C₁₀H₉N₃ 171.20

[2,3'-Bipyridin]-5'-

amine
1245745-55-4 C₁₀H₉N₃ 171.20

[2,2'-Bipyridin]-6-

amine
178039-84-4 C₁₀H₉N₃ 171.20

Table 2: Supplier Information for Aminobipyridine
Isomers
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Compound Name Supplier(s)

[2,2'-Bipyridin]-3-amine

Biosynth[1], AngeneChemical[2],

CymitQuimica[3], Shanghai Yuanye Bio-

Technology Co., Ltd.[4], ChemScene[5]

4-Amino-2,2'-bipyridine Biosynth[6]

[2,3'-Bipyridin]-6'-amine Biosynth[7]

[2,3'-Bipyridin]-5'-amine Advanced ChemBlocks[8]

[2,2'-Bipyridin]-6-amine
PubChem lists a CAS number, suggesting it

may be available through specialized suppliers.

Logical Relationships of Aminobipyridine Isomers
The following diagram illustrates the structural relationship between the parent 2,3'-Bipyridine

and the various aminobipyridine isomers for which information was found. This visualization

clarifies the positional differences of the amine group on the bipyridine scaffold.
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Parent Compound

Requested Isomer

Available Isomers

[2,3'-Bipyridine]
CAS: 581-50-0

[2,3'-Bipyridin]-2'-amine
(CAS Not Found, Discontinued)

amination at 2'

[2,3'-Bipyridin]-5'-amine
CAS: 1245745-55-4

amination at 5'

[2,3'-Bipyridin]-6'-amine
CAS: 31860-60-3

amination at 6'

[2,2'-Bipyridin]-3-amine
CAS: 105166-53-8

[2,2'-Bipyridin]-6-amine
CAS: 178039-84-4

4-Amino-2,2'-bipyridine
CAS: 14151-21-4

Click to download full resolution via product page

Caption: Relationship between the parent [2,3'-Bipyridine] and its amino-substituted

derivatives.

Methodologies and Experimental Protocols
Due to the nature of the requested information focusing on CAS numbers and suppliers,

detailed experimental protocols for the synthesis or application of these compounds are

beyond the scope of this guide. Researchers interested in the synthesis of bipyridine

derivatives can refer to the scientific literature, which describes various synthetic routes such

as Suzuki coupling, Stille coupling, and Negishi coupling reactions. A publication by Kumar et

al. discusses the synthesis of bipyridines via Suzuki coupling, and a study by Liao et al. reports
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on Ni-catalyzed reductive couplings of 2-halopyridines. For specific experimental details, a

thorough literature review is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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